(3S*,4S*)-1-[(6-isopropyl-1-methyl-2-oxo-1,2-dihydro-3-pyridinyl)carbonyl]-4-propyl-3-pyrrolidinecarboxylic acid

• IUPAC Name: (3S,4S)-1-(1-methyl-2-oxo-6-propan-2-ylpyridine-3-carbonyl)-4-propylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C18H26N2O4/c1-5-6-12-9-20(10-14(12)18(23)24)17(22)13-7-8-15(11(2)3)19(4)16(13)21/h7-8,11-12,14H,5-6,9-10H2,1-4H3,(H,23,24)/t12-,14-/m1/s1
• InChI Key: RWUGMDRGGNJJNR-TZMCWYRMSA-N
• Canonical SMILES: CCCC1CN(CC1C(=O)O)C(=O)C2=CC=C(N(C2=O)C)C(C)C
• Isomeric SMILES: CCC[C@@H]1CN(C[C@H]1C(=O)O)C(=O)C2=CC=C(N(C2=O)C)C(C)C
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

Synthesis Analysis

The synthesis of related pyrrolidine and pyridine derivatives often involves multi-component condensation reactions. For instance, 5-oxo-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acids were prepared using a three-component condensation involving 3-aminopyrroles, aromatic aldehydes, and Meldrum's acid, showcasing the versatility of such synthetic approaches in generating complex structures (Lichitsky et al., 2010).

Molecular Structure Analysis

The analysis of molecular structures frequently employs X-ray crystallography and NMR spectroscopy. For example, the study of pyridonecarboxylic acids and their hydrogen bonding in crystal structures provides insights into the supramolecular assemblies that can influence the chemical behavior and stability of similar compounds (Vishweshwar et al., 2002).

Chemical Reactions and Properties

The reactivity of pyrrolidine and pyridine derivatives is influenced by their functional groups. Acylation reactions, for example, have been utilized to synthesize 3-acyltetramic acids, demonstrating the functional versatility of these frameworks (Jones et al., 1990). Such reactions are pivotal for the modification and diversification of molecular structures.

Physical Properties Analysis

The physical properties of similar compounds, such as solubility, melting points, and crystalline structure, can significantly affect their application potential. Studies on hydrogen bonding and molecular packing in pyridinecarboxylic acids offer valuable insights into how these properties are determined at the molecular level (Dobbin et al., 1993).

Chemical Properties Analysis

Chemical properties, including acidity, basicity, reactivity towards electrophiles and nucleophiles, are critical for understanding the behavior of complex organic molecules. The examination of supramolecular synthons in pyridine and pyrazine carboxylic acids sheds light on the influence of molecular features on these properties (Vishweshwar et al., 2002).